![molecular formula C24H27ClN2O8 B2827907 N-(benzo[d][1,3]dioxol-5-yl)-2-(4-(((4-chlorobenzyl)oxy)methyl)piperidin-1-yl)acetamide oxalate CAS No. 1421531-01-2](/img/structure/B2827907.png)
N-(benzo[d][1,3]dioxol-5-yl)-2-(4-(((4-chlorobenzyl)oxy)methyl)piperidin-1-yl)acetamide oxalate
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Description
“N-(benzo[d][1,3]dioxol-5-yl)-2-(4-(((4-chlorobenzyl)oxy)methyl)piperidin-1-yl)acetamide oxalate” is a chemical compound. The benzo[d][1,3]dioxole moiety is a common structural feature in many natural products and pharmaceuticals .
Synthesis Analysis
The synthesis of compounds with a benzo[d][1,3]dioxole structure feature has been reported. The strategy was based upon the well-known Pd-catalyzed arylation to set the aporphine framework, and Noyori asymmetric hydrogenation followed by diastereoselective resolution to achieve excellent enantioselectivity .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include Pd-catalyzed arylation, Noyori asymmetric hydrogenation, and diastereoselective resolution .Scientific Research Applications
New Salt and Solvate Applications
The invention of a new salt form, specifically for use in pharmaceutical compositions and therapeutic applications, highlights the versatility of similar compounds. This development indicates the potential of such compounds in medicinal chemistry, particularly in enhancing the efficacy and stability of pharmaceutical formulations (ジュリアン・ジョヴァンニーニ & ボー−イェラン・ヨセフソン, 2005).
Potential Pesticides
Research on N-derivatives of 4-chloro-3,5-dimethylphenoxyacetamide, a structurally related compound, has revealed potential applications as pesticides. Characterization by X-ray powder diffraction has provided valuable data for further development in agricultural chemistry, showcasing the compound's versatility beyond medical applications (E. Olszewska, B. Tarasiuk & S. Pikus, 2011).
Antimicrobial Nano‐Materials
A study on the antimicrobial activities of N-(benzothiazol-2-yl)-2-(piperidin-1-yl)acetamide derivatives against pathogenic bacteria and Candida species unveils the compound's potential in creating antimicrobial materials. This research opens avenues for the development of new materials with inherent antimicrobial properties, which can be crucial in healthcare and material science (B. Mokhtari & K. Pourabdollah, 2013).
Neuropeptide Y5 Antagonists
The synthesis of new benzoxazinone derivatives as neuropeptide Y5 antagonists for the treatment of obesity has been explored, showcasing the compound's potential in addressing metabolic disorders. This study highlights the importance of structural modification in discovering new therapeutics for obesity, a major global health issue (A. Torrens et al., 2005).
Properties
IUPAC Name |
N-(1,3-benzodioxol-5-yl)-2-[4-[(4-chlorophenyl)methoxymethyl]piperidin-1-yl]acetamide;oxalic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25ClN2O4.C2H2O4/c23-18-3-1-16(2-4-18)13-27-14-17-7-9-25(10-8-17)12-22(26)24-19-5-6-20-21(11-19)29-15-28-20;3-1(4)2(5)6/h1-6,11,17H,7-10,12-15H2,(H,24,26);(H,3,4)(H,5,6) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RFAPUEQRZIDORT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1COCC2=CC=C(C=C2)Cl)CC(=O)NC3=CC4=C(C=C3)OCO4.C(=O)(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27ClN2O8 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
506.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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